Cas no 335204-11-0 (N-(2-fluorophenyl)-3,3-dimethylbutanamide)

• Product Name: N-(2-fluorophenyl)-3,3-dimethylbutanamide
• CAS No: 335204-11-0
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 3073668
• PubChem ID: 842579
• Update Time: 2025-04-21

N-(2-fluorophenyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-3,3-dimethylbutanamide
• AG-690/15442379
• SCHEMBL10255091
• AKOS000646415
• 335204-11-0
• DTXSID801271159
• STK078269

• Inchi： 1S/C12H16FNO/c1-12(2,3)8-11(15)14-10-7-5-4-6-9(10)13/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： NQLFWNIGMQVKHM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 209.121592296Da
• Monoisotopic Mass: 209.121592296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų